Cas no 1564030-02-9 (methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-enoate)

• Product Name: methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-enoate
• CAS No: 1564030-02-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6022648
• PubChem ID: 83765657
• Update Time: 2025-06-25

methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-enoate
• methyl (2E)-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]prop-2-enoate
• EN300-1455917
• 1564030-02-9

• Inchi： 1S/C10H14N2O2/c1-8(2)12-9(6-7-11-12)4-5-10(13)14-3/h4-8H,1-3H3/b5-4+
• InChI Key： LWUMLIVKYPYZDI-SNAWJCMRSA-N
• SMILES： O(C)C(/C=C/C1=CC=NN1C(C)C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-enoate

Professional Introduction to Methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-enoate (CAS No. 1564030-02-9)

Methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-enoate, a compound with the chemical identifier CAS No. 1564030-02-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrazole moiety and an alpha,beta-unsaturated ester functional group makes it a particularly intriguing candidate for further investigation.

The< strong>molecular framework of Methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-enoate is meticulously designed to exhibit specific biological activities. The pyrazole ring, known for its versatility in medicinal chemistry, serves as a scaffold for numerous bioactive molecules. Its stability and reactivity make it an ideal component for designing compounds with enhanced pharmacological properties. The compound's structure also incorporates an ester group, which is commonly utilized in drug design due to its ability to modulate solubility and bioavailability.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from heterocyclic compounds. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The< strong>Methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-enoate molecule aligns well with this trend, offering a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of new drugs. The< strong>alpha,beta-unsaturated ester functionality is known to interact favorably with biological targets, making it an attractive feature for drug design. Additionally, the< strong>propanyl substituent on the pyrazole ring introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity.

The< strong>CAS No. 1564030-02-9 designation ensures that researchers can reliably identify and utilize this compound in their studies. This standardized identification system is crucial for ensuring consistency and accuracy in scientific communication and experimentation.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods, allowing researchers to rapidly evaluate the potential of various molecular structures. These computational tools have been instrumental in identifying promising candidates like Methyl (2E)-3-1-(propan-2-y l)-1H-pyrazol -5 -ylprop -2 -enoate for further experimental validation. By leveraging these technologies, scientists can accelerate the drug discovery process and bring new therapeutic options to fruition more efficiently.

The< strong>pharmacological profile of Methyl (2E)-3 -1 -(propan -2 -yl) -1 H -pyrazol -5 - ylprop - 2 -enoate is still under active investigation. Preliminary studies suggest that it may exhibit desirable biological activities that could make it valuable in treating various diseases. For instance, its structural features hint at potential applications in modulating inflammatory pathways and inhibiting key enzymes involved in cancer progression.

The< strong>synthetic accessibility of this compound is another critical factor that enhances its appeal as a research tool. Efficient synthetic routes allow researchers to produce sufficient quantities of the compound for detailed biological testing. This accessibility is essential for conducting comprehensive studies that can elucidate the compound's mechanism of action and therapeutic potential.

In conclusion, Methyl (2E)-3 -1 -(propan - 2 -yl) -1 H -pyrazol -5 - ylprop - 2 -enoate (CAS No. 1564030 -02 -9) represents a significant contribution to the field of pharmaceutical chemistry. Its unique molecular structure, characterized by a< strong>pyrazole core and an< strong>alpha,beta-un saturated ester, positions it as a promising candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it holds great promise for contributing to advancements in medicine and healthcare.